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Compound of Interest

Compound Name: 1,10-Undecadiene

Cat. No.: B077067 Get Quote

Essential Safety and Handling Guide for 1,10-
Undecadiene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 1,10-
Undecadiene (CAS No. 13688-67-0), a flammable aliphatic hydrocarbon. Adherence to these

procedures is essential to ensure a safe laboratory environment and minimize exposure risks.

I. Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1,10-Undecadiene.
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Body Part
Personal Protective

Equipment

Specifications and

Recommendations

Eyes/Face
Safety Goggles with Side

Shields or Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a risk of

splashing.

Skin Chemical-Resistant Gloves

Nitrile or Neoprene gloves are

suitable for handling aliphatic

hydrocarbons. Inspect gloves

for any signs of degradation or

perforation before use.

Lab Coat

A flame-resistant lab coat is

recommended. Ensure it is

fully buttoned.

Respiratory
Fume Hood or appropriate

respirator

All handling of 1,10-

Undecadiene should be

conducted in a certified

chemical fume hood to

minimize inhalation of vapors.

If a fume hood is not available,

a NIOSH-approved respirator

with organic vapor cartridges

should be used.

Footwear Closed-Toe Shoes

Shoes should be made of a

material that is impervious to

chemicals.

II. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe procedure for handling 1,10-Undecadiene from preparation to

the completion of the experimental work.

1. Preparation:
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Ensure that a current Safety Data Sheet (SDS) for 1,10-Undecadiene is accessible.

Verify that a fully stocked spill kit, safety shower, and eyewash station are readily available

and unobstructed.

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[1][2]

Remove all potential ignition sources from the work area, including open flames, hot plates,

and spark-producing equipment.[1]

Assemble all necessary equipment and reagents before starting the procedure.

2. Handling:

Don the appropriate PPE as specified in the table above.

When transferring 1,10-Undecadiene, use grounded equipment to prevent static discharge.

Dispense the liquid carefully to avoid splashing.

Keep containers of 1,10-Undecadiene closed when not in use to minimize the release of

flammable vapors.[3]

3. Post-Handling:

Upon completion of work, decontaminate the work area.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[3]

III. Disposal Plan
Proper disposal of 1,10-Undecadiene and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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1. Waste Segregation:

All materials contaminated with 1,10-Undecadiene, including unused chemical,

contaminated labware, and PPE, must be treated as hazardous waste.

Do not dispose of 1,10-Undecadiene down the drain.[1][2]

2. Waste Collection and Storage:

Collect all liquid waste containing 1,10-Undecadiene in a dedicated, properly labeled, and

sealed waste container.[1][2]

The container should be made of a material compatible with flammable organic liquids.

Store the waste container in a designated, well-ventilated, and cool area away from ignition

sources.[4]

3. Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's designated

chemical waste management service.

Follow all local, state, and federal regulations for the disposal of flammable chemical waste.

IV. Quantitative Data Summary
This table provides a summary of key quantitative data for 1,10-Undecadiene.
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Property Value Source

CAS Number 13688-67-0 [5][6][7][8][9]

Molecular Formula C11H20 [6][8][9]

Molecular Weight 152.28 g/mol [6][9]

GHS Classification
Flammable liquid and vapor

(Category 3)
[6]

Hazard Statement
H226: Flammable liquid and

vapor
[6]

Note: No specific occupational exposure limits (OELs) for 1,10-Undecadiene have been

established by major regulatory bodies such as OSHA or ACGIH. In the absence of specific

limits, it is prudent to handle this chemical with care to minimize any potential exposure.

V. Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 1,10-
Undecadiene.
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Safe Handling Workflow for 1,10-Undecadiene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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